Cas no 893928-33-1 (N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-4-(propan-2-yl)phenoxyacetamide)

• Product Name: N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-4-(propan-2-yl)phenoxyacetamide
• CAS No: 893928-33-1
• Molecular Formula: C₂₀H₂₇N₃O₂S
• Molecular Weight: 373.512283563614
• CID: 6364282
• PubChem ID: 7200101

N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-4-(propan-2-yl)phenoxyacetamide Properties

Names and Identifiers

• N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-4-(propan-2-yl)phenoxyacetamide
• Acetamide, N-[2-(1,1-dimethylethyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-2-[4-(1-methylethyl)phenoxy]-
• F1878-0016
• N-(2-(tert-butyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(4-isopropylphenoxy)acetamide
• 893928-33-1
• AKOS024616289
• N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2-[4-(propan-2-yl)phenoxy]acetamide
• N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-propan-2-ylphenoxy)acetamide

• InChIKey： NGJNJYWJWNVJGL-UHFFFAOYSA-N
• Inchi： 1S/C20H27N3O2S/c1-13(2)14-6-8-15(9-7-14)25-10-18(24)21-19-16-11-26-12-17(16)22-23(19)20(3,4)5/h6-9,13H,10-12H2,1-5H3,(H,21,24)
• SMILES： C(NC1N(C(C)(C)C)N=C2CSCC2=1)(=O)COC1=CC=C(C(C)C)C=C1

Computed Properties

• Exact Mass: 373.18239829g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 373.18239829g/mol
• Heavy Atom Count: 26
• Complexity: 486
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Boiling Point: 583.0±50.0 °C(Predicted)
• pka: 12.59±0.20(Predicted)
• Density: 1.21±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes